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EGTA acetoxymethyl ester EGTA acetoxymethyl ester EGTA AM is a cell-permeant acetoxymethyl ester of the calcium chelator EGTA. As EGTA AM enters cells, it is hydrolyzed by intracellular esterases to produce EGTA. EGTA AM is used to evaluate the role of intracellular calcium changes in cell signaling.
Brand Name: Vulcanchem
CAS No.: 99590-86-0
VCID: VC0162712
InChI: InChI=1S/C26H40N2O18/c1-19(29)39-15-43-23(33)11-27(12-24(34)44-16-40-20(2)30)5-7-37-9-10-38-8-6-28(13-25(35)45-17-41-21(3)31)14-26(36)46-18-42-22(4)32/h5-18H2,1-4H3
SMILES: CC(=O)OCOC(=O)CN(CCOCCOCCN(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Molecular Formula: C26H40N2O18
Molecular Weight: 668.6 g/mol

EGTA acetoxymethyl ester

CAS No.: 99590-86-0

Reference Standards

VCID: VC0162712

Molecular Formula: C26H40N2O18

Molecular Weight: 668.6 g/mol

EGTA acetoxymethyl ester - 99590-86-0

CAS No. 99590-86-0
Product Name EGTA acetoxymethyl ester
Molecular Formula C26H40N2O18
Molecular Weight 668.6 g/mol
IUPAC Name acetyloxymethyl 2-[[2-(acetyloxymethoxy)-2-oxoethyl]-[2-[2-[2-[bis[2-(acetyloxymethoxy)-2-oxoethyl]amino]ethoxy]ethoxy]ethyl]amino]acetate
Standard InChI InChI=1S/C26H40N2O18/c1-19(29)39-15-43-23(33)11-27(12-24(34)44-16-40-20(2)30)5-7-37-9-10-38-8-6-28(13-25(35)45-17-41-21(3)31)14-26(36)46-18-42-22(4)32/h5-18H2,1-4H3
Standard InChIKey GNJXVFXIDHCCKR-UHFFFAOYSA-N
SMILES CC(=O)OCOC(=O)CN(CCOCCOCCN(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Canonical SMILES CC(=O)OCOC(=O)CN(CCOCCOCCN(CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C)CC(=O)OCOC(=O)C
Description EGTA AM is a cell-permeant acetoxymethyl ester of the calcium chelator EGTA. As EGTA AM enters cells, it is hydrolyzed by intracellular esterases to produce EGTA. EGTA AM is used to evaluate the role of intracellular calcium changes in cell signaling.
Synonyms EGTA acetoxymethyl ester
EGTA-AM
EGTA-AME
Reference 1.Drumm, B.T.,Large, R.J.,Hollywood, M.A., et al. The role of Ca2+ influx in spontaneous Ca2+ wave propagation in interstitial cells of Cajal from the rabbit urethra. J.Physiol. 593(15), 3333-3350 (2015).
PubChem Compound 121907
Last Modified Nov 12 2021
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